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Comparative Analysis of Morpholinyl
Mercaptobenzothiazole as a Corrosion Inhibitor
A detailed guide for researchers and industry professionals on the performance, mechanism,

and comparative efficacy of Morpholinyl Mercaptobenzothiazole and its derivatives as

corrosion inhibitors for various metals.

Introduction
Corrosion remains a critical challenge across numerous industries, leading to significant

economic losses and safety concerns. The use of organic corrosion inhibitors is a widely

adopted strategy to mitigate the degradation of metallic materials. Among these, Morpholinyl
Mercaptobenzothiazole and its derivatives have emerged as a promising class of inhibitors

due to their high efficiency and versatile applications. This guide provides an objective

comparison of the performance of Morpholinyl Mercaptobenzothiazole-related compounds

with other established corrosion inhibitors, supported by experimental data and detailed

methodologies.
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Recent studies have demonstrated the significant corrosion inhibition capabilities of various

morpholine derivatives on different steel alloys. The inhibition efficiency is largely attributed to

the presence of nitrogen, oxygen, and sulfur atoms in the molecular structure, which facilitate

strong adsorption onto the metal surface, forming a protective barrier against corrosive agents.

Quantitative Data Summary
The following tables summarize the corrosion inhibition performance of several morpholine

derivatives from potentiodynamic polarization and electrochemical impedance spectroscopy

(EIS) studies.

Table 1: Potentiodynamic Polarization Data for Morpholine Derivatives on Steel
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Inhibitor Metal
Corrosive
Medium

Concentr
ation
(ppm)

Corrosio
n Current
Density
(μA/cm²)

Inhibition
Efficiency
(%)

Referenc
e

Blank N80 Steel 1.0 M HCl 0 1860 - [1]

3-

morpholino

-1-

phenylprop

an-1-one

(MPO)

N80 Steel 1.0 M HCl 300 182.28 90.2 [1]

3-

morpholin-

1-phenyl-3-

(pyridin-4-

yl)propane-

1-one

(MPPO)

N80 Steel 1.0 M HCl 300 160.04 91.4 [1]

Blank Mild Steel 1 M HCl 0 - -

3-Chloro-4-

morpholin-

4-yl-1,2,5-

thiadiazole

(CMTD)

Mild Steel 1 M HCl
500

(approx.)
- 96.8

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data for Morpholine Derivatives on

Steel
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Inhibitor Metal
Corrosi
ve
Medium

Concent
ration
(ppm)

Charge
Transfer
Resista
nce
(Rct)
(Ω·cm²)

Double
Layer
Capacit
ance
(Cdl)
(µF/cm²)

Inhibitio
n
Efficien
cy (%)

Referen
ce

Blank
N80

Steel

1.0 M

HCl
0 - - - [1]

3-

morpholi

no-1-

phenylpr

opan-1-

one

(MPO)

N80

Steel

1.0 M

HCl
300 - - 90.3 [1]

3-

morpholi

n-1-

phenyl-3-

(pyridin-

4-

yl)propan

e-1-one

(MPPO)

N80

Steel

1.0 M

HCl
300 - - 91.4 [1]

Comparative Analysis with Other Corrosion
Inhibitors
To contextualize the performance of Morpholinyl Mercaptobenzothiazole derivatives, a

comparison with established inhibitors such as 2-Mercaptobenzothiazole (MBT), Sodium

Dihydrogen Phosphate (NaH₂PO₄), and Benzotriazole (BTA) is presented.

Table 3: Comparative Corrosion Inhibition Efficiencies

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.mdpi.com/1996-1944/15/12/4218
https://www.mdpi.com/1996-1944/15/12/4218
https://www.mdpi.com/1996-1944/15/12/4218
https://www.benchchem.com/product/b1258218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor Metal
Corrosive
Medium

Inhibition
Efficiency (%)

Reference

2-

Mercaptobenzoth

iazole (MBT)

API 5L X42 Steel 3.5 wt% NaCl >90 [2]

NaH₂PO₄ API 5L X42 Steel 3.5 wt% NaCl <90 [2]

MBT + NaH₂PO₄

(Synergistic)
API 5L X42 Steel 3.5 wt% NaCl >90 [2]

Benzotriazole

(BTA)
Copper 3.5 wt% NaCl High

2-

Mercaptobenzoth

iazole (MBT) +

BTA

Copper 3.5 wt% NaCl 90.7

The data suggests that Morpholinyl Mercaptobenzothiazole derivatives exhibit high inhibition

efficiencies, comparable to and in some cases exceeding that of the parent compound, 2-

Mercaptobenzothiazole. The synergistic effect observed when MBT is combined with other

inhibitors like NaH₂PO₄ highlights the potential for formulating advanced corrosion protection

systems.

Mechanism of Corrosion Inhibition
The primary mechanism by which Morpholinyl Mercaptobenzothiazole and its derivatives

inhibit corrosion is through adsorption onto the metal surface, forming a protective film. This

process involves both physical and chemical interactions. The heteroatoms (N, O, S) in the

morpholine and benzothiazole rings act as active centers for adsorption.

The proposed mechanism involves the following steps:

Diffusion: The inhibitor molecules diffuse from the bulk solution to the metal surface.

Adsorption: The molecules adsorb onto the metal surface. This can be physisorption,

involving electrostatic interactions, or chemisorption, involving the formation of coordinate
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bonds between the heteroatoms and the vacant d-orbitals of the metal atoms.

Film Formation: The adsorbed inhibitor molecules form a dense, protective film that acts as a

barrier, isolating the metal from the corrosive environment. This film impedes both the anodic

(metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.
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Caption: Corrosion inhibition workflow of Morpholinyl Mercaptobenzothiazole.

Experimental Protocols
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The evaluation of corrosion inhibitors relies on standardized and well-defined experimental

procedures. The following are detailed methodologies for the key experiments cited in this

guide.

Weight Loss Method (Gravimetric)
This is a simple and widely used method to determine the average corrosion rate.

Procedure based on ASTM G31:

Specimen Preparation: Metal coupons of known dimensions and surface area are cleaned,

degreased, dried, and weighed accurately.

Immersion: The weighed coupons are immersed in the corrosive solution with and without

the inhibitor for a specified period at a constant temperature.

Cleaning: After the immersion period, the coupons are removed, cleaned to remove

corrosion products according to ASTM G1 procedures, dried, and re-weighed.

Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition

efficiency (IE%).

Corrosion Rate (mm/year) = (K × W) / (A × T × D)

K = constant (8.76 × 10⁴)

W = weight loss in grams

A = area in cm²

T = time of exposure in hours

D = density of the metal in g/cm³

Inhibition Efficiency (%) = [(CR_blank - CR_inh) / CR_blank] × 100

CR_blank = Corrosion rate in the absence of inhibitor

CR_inh = Corrosion rate in the presence of inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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